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Compound of Interest

Compound Name: 2-Chloronaphthalene

Cat. No.: B15583028

This guide provides a comprehensive overview of the melting and boiling point data for 2-
Chloronaphthalene, tailored for researchers, scientists, and professionals in drug
development. It includes a compilation of reported physical constants, detailed experimental
methodologies for their determination, and a logical workflow for compound identification.

Data Presentation: Physical Properties of 2-
Chloronaphthalene

The following table summarizes the experimentally determined melting and boiling points for 2-
Chloronaphthalene from various sources.
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Physical Property Reported Value(s)

Melting Point 59.5 °C[1][2][3][4]

57-60 °C[1][5]

59 °C[6]

61 °C[7]

Boiling Point 256 °C (at 760 mmHg)[1][2][3][5][7]

255 °C[6]

119.7 °C (at 11 Torr)[4]

Experimental Protocols

While specific experimental reports for determining the physical constants of 2-
Chloronaphthalene are not detailed in the provided literature, the following sections describe
standard and widely accepted laboratory methodologies for such measurements.

The melting point of a solid crystalline substance like 2-Chloronaphthalene is typically
determined using the capillary tube method, which offers a precise measurement of the
temperature range over which the solid-to-liquid phase transition occurs. The presence of
impurities generally leads to a depression and broadening of the melting point range[8].

Apparatus:
o Glass capillary tubes (sealed at one end)
e Thermometer

e Heating apparatus (e.g., Thiele tube with heating oil like paraffin, or a metal block heating
apparatus like a Mel-Temp)[9][10]

e Stand and clamp

Procedure:
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Sample Preparation: A small amount of dry 2-Chloronaphthalene is finely powdered on a
clean, dry surface[11][12].

Capillary Loading: The open end of a capillary tube is jabbed into the powdered sample. The
tube is then inverted and tapped gently to pack the solid into the closed end, achieving a
sample height of 2-3 mm[10].

Apparatus Setup: The capillary tube is attached to a thermometer, often with a rubber band
or thread, ensuring the sample is aligned with the thermometer bulb[8][13]. This assembly is
then inserted into the heating apparatus.

Heating: The apparatus is heated gently. The heating rate should be slow, approximately 1-2
°C per minute, as the temperature approaches the expected melting point to ensure thermal
equilibrium[10].

Observation: Two temperatures are recorded:
o The temperature at which the first droplet of liquid appears.
o The temperature at which the entire sample has completely liquefied[12].

Reporting: The observed temperatures are reported as the melting point range. For a pure
compound, this range is typically narrow (0.5-1.0 °C)[8].

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure[13][14]. For small quantities of a liquid, this can be determined using an

inverted capillary technique. Since 2-Chloronaphthalene is a solid at room temperature, it

would first need to be melted to determine its boiling point by this method.

Apparatus:

Small test tube
Capillary tube (sealed at one end)
Thermometer

Thiele tube with heating oll
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Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: A small amount of 2-Chloronaphthalene is placed in the small test
tube, enough to submerge the inverted capillary.

Apparatus Assembly: The small test tube is attached to a thermometer. A capillary tube,
sealed at one end, is placed inverted (open end down) into the sample within the test
tube[9].

Heating: The entire assembly is immersed in a Thiele tube containing heating oil. The side
arm of the Thiele tube is heated gently, which establishes convection currents for uniform
temperature distribution[9][13].

Observation: As the temperature rises, air trapped in the capillary tube expands and exits as
a slow stream of bubbles. When the temperature surpasses the boiling point, a rapid and
continuous stream of bubbles will emerge from the capillary tip[13].

Measurement: The heat source is then removed. As the apparatus cools, the bubbling will
slow and stop. The boiling point is the temperature at which the liquid is drawn back into the
capillary tube[9][13]. This indicates that the vapor pressure of the substance is equal to the
atmospheric pressure.

Logical Workflow Visualization

The determination of physical properties such as the melting point is a critical step in the

identification and purity verification of a chemical compound. The following diagram illustrates a

typical workflow for identifying an unknown solid organic substance.
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Compound Identification Workflow

Receive Unknown
Solid Sample

Purification
(e.g., Recrystallization)

Purified Sample \\Structural Elucidation

Perform Spectroscopic Analysis

Determine Melting Point (e.g., NMR, IR)

Melting Range Data

Compare with
Literature Values

Confirm Compound
Identity

Click to download full resolution via product page

Caption: Workflow for the Identification of a Solid Organic Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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